Cas no 2071638-22-5 (PB-22 5-Pentanoic Acid)

• Product Name: PB-22 5-Pentanoic Acid
• CAS No: 2071638-22-5
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 5044052
• Update Time: 2025-05-23

PB-22 5-Pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• OHXYIFOJAQVPRU-UHFFFAOYSA-N
• PB-22 5-Pentanoic Acid

• Inchi： 1S/C23H20N2O4/c26-21(27)12-3-4-14-25-15-18(17-9-1-2-10-19(17)25)23(28)29-20-11-5-7-16-8-6-13-24-22(16)20/h1-2,5-11,13,15H,3-4,12,14H2,(H,26,27)
• InChI Key： OHXYIFOJAQVPRU-UHFFFAOYSA-N
• SMILES： N1(CCCCC(O)=O)C2=C(C=CC=C2)C(C(OC2=C3C(=CC=C2)C=CC=N3)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on PB-22 5-Pentanoic Acid

Research Brief on PB-22 5-Pentanoic Acid (CAS: 2071638-22-5): Recent Advances and Applications in Chemical Biology and Medicine

PB-22 5-Pentanoic Acid (CAS: 2071638-22-5) is a synthetic cannabinoid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal research. This compound, structurally related to the indole-based cannabinoids, exhibits unique pharmacological properties that make it a subject of interest for drug discovery and therapeutic development. Recent studies have focused on its interactions with the endocannabinoid system (ECS), particularly its affinity for CB1 and CB2 receptors, which are critical targets for treating conditions such as chronic pain, inflammation, and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the binding kinetics and functional activity of PB-22 5-Pentanoic Acid. The study utilized radioligand binding assays and molecular docking simulations to elucidate the compound's interaction with CB1 and CB2 receptors. Results indicated that PB-22 5-Pentanoic Acid exhibits moderate affinity for both receptors, with a slight preference for CB2, suggesting its potential as a lead compound for developing selective CB2 agonists. This is particularly relevant given the growing interest in CB2-selective ligands for their reduced psychoactive side effects compared to CB1-targeting compounds.

Another notable advancement comes from a preclinical study conducted by a team at the University of California, San Francisco, which explored the anti-inflammatory properties of PB-22 5-Pentanoic Acid in a murine model of colitis. The study, published in ACS Chemical Biology, demonstrated that the compound significantly reduced inflammatory markers such as TNF-α and IL-6, while also promoting tissue repair. These findings highlight its potential as a therapeutic agent for inflammatory bowel diseases (IBD), though further pharmacokinetic and toxicity studies are needed to validate its clinical applicability.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purity of PB-22 5-Pentanoic Acid. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces impurities. This advancement is critical for ensuring the compound's availability for both research and potential commercial applications. The study also emphasized the importance of rigorous analytical methods, such as HPLC-MS and NMR, to verify the compound's structural integrity and purity.

Despite these promising developments, challenges remain. The regulatory landscape surrounding synthetic cannabinoids is complex and varies by jurisdiction, which could impact the future development of PB-22 5-Pentanoic Acid. Additionally, while preclinical data are encouraging, comprehensive clinical trials are necessary to fully assess its safety and efficacy in humans. Researchers are also exploring structural modifications to enhance its pharmacological profile, such as increasing receptor selectivity or improving metabolic stability.

In conclusion, PB-22 5-Pentanoic Acid (CAS: 2071638-22-5) represents a compelling area of research in the intersection of chemical biology and medicine. Its unique properties and potential therapeutic applications warrant continued investigation, particularly in the contexts of inflammation, pain management, and neurodegenerative disorders. As synthetic methodologies and pharmacological understanding advance, this compound may pave the way for novel treatments in the evolving landscape of cannabinoid-based therapeutics.